3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide

• Molecular Formula: C15H14ClNO3
• Molecular Weight: 291.73 g/mol
• IUPAC Name: 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C15H14ClNO3/c1-9-3-5-13(18)12(7-9)17-15(19)10-4-6-14(20-2)11(16)8-10/h3-8,18H,1-2H3,(H,17,19)
• InChI Key: ADBXWIXFNWVUPL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)NC(=O)C2=CC(=C(C=C2)OC)Cl

Description

3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CHM-1 and has a molecular formula of C15H14ClNO3.

Mechanism of Action

The mechanism of action of 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide involves the inhibition of various enzymes and pathways involved in cancer cell growth and inflammation. Specifically, it has been shown to inhibit the activity of protein kinases, which are involved in cell division and proliferation. It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins.
Biochemical and Physiological Effects
Studies have shown that 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide has various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, thereby reducing oxidative stress. It also reduces inflammation by inhibiting the production of inflammatory cytokines and prostaglandins. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. Its mechanism of action and biochemical and physiological effects make it a promising candidate for further research. However, one limitation is the lack of clinical studies on its safety and efficacy in humans.

Future Directions

There are several future directions for research on 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide. One direction is to conduct more preclinical studies to further investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to study its effects on other diseases, such as neurodegenerative diseases and metabolic disorders. Furthermore, research could focus on developing more efficient synthesis methods for this compound and its derivatives.

Synthesis Methods

The synthesis of 3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The resulting compound is then reacted with 2-amino-5-methylphenol in the presence of a base such as triethylamine to produce the desired compound.

Scientific Research Applications

3-chloro-N-(2-hydroxy-5-methylphenyl)-4-methoxybenzamide has been extensively studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory properties. Studies have shown that this compound has the potential to inhibit the growth of cancer cells, particularly in breast and lung cancer. In addition, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, it has anti-inflammatory properties that could be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.